Cas no 56056-60-1 (Benzenethiol, 4-(dodecylthio)-)

Benzenethiol, 4-(dodecylthio)- structure
56056-60-1 structure
Product Name:Benzenethiol, 4-(dodecylthio)-
CAS No:56056-60-1
MF:C18H30S2
MW:310.560802936554
CID:349956
PubChem ID:57300327
Update Time:2025-04-19

Benzenethiol, 4-(dodecylthio)- Chemical and Physical Properties

Names and Identifiers

    • Benzenethiol, 4-(dodecylthio)-
    • 4-dodecylsulfanylbenzenethiol
    • SCHEMBL23398351
    • DTXSID70720783
    • 56056-60-1
    • 4-(Dodecylsulfanyl)benzene-1-thiol
    • Inchi: 1S/C18H30S2/c1-2-3-4-5-6-7-8-9-10-11-16-20-18-14-12-17(19)13-15-18/h12-15,19H,2-11,16H2,1H3
    • InChI Key: ATWXOWSCVHZPII-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)S)CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 310.1791
  • Monoisotopic Mass: 310.17889330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 12
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.2
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 0
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